Cas no 159302-03-1 (2-(2-Isopropyl-5-methylphenoxy)propanoic acid)

2-(2-Isopropyl-5-methylphenoxy)propanoic acid is a synthetic organic compound featuring a phenoxypropanoic acid backbone with isopropyl and methyl substituents on the aromatic ring. This structure imparts unique physicochemical properties, making it valuable in applications such as agrochemicals and pharmaceutical intermediates. Its lipophilic character enhances bioavailability, while the steric effects of the isopropyl group contribute to selective reactivity. The compound is often utilized in the synthesis of herbicidal agents due to its ability to mimic plant growth regulators. High purity grades are available for research and industrial use, ensuring consistent performance in synthetic pathways. Proper handling and storage are recommended to maintain stability.
2-(2-Isopropyl-5-methylphenoxy)propanoic acid structure
159302-03-1 structure
Product name:2-(2-Isopropyl-5-methylphenoxy)propanoic acid
CAS No:159302-03-1
MF:C13H18O3
MW:222.280224323273
CID:891823
PubChem ID:3867163

2-(2-Isopropyl-5-methylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Isopropyl-5-methylphenoxy)propanoic acid
    • 2-(5-methyl-2-propan-2-ylphenoxy)propanoic acid
    • 2-(2-isopropyl-5-methylphenoxy)propionic acid
    • 2-(2-isopropyl-5-methyl-phenoxy)-propionic acid
    • 2-(2-Isopropyl-5-methyl-phenoxy)-propionsaeure
    • 2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid
    • AC1MZ56B
    • AC1Q1OFE
    • ALBB-000847
    • BBL013922
    • CTK4D0025
    • SureCN233324
    • α-Thymoxy-propionsaeure
    • AKOS B013861
    • ART-CHEM-BB B013861
    • CHEMBRDG-BB 3013861
    • 2-(2-isopropyl-5-methylphenoxy)propanoic acid(SALTDATA: FREE)
    • 159302-03-1
    • Z228583340
    • AKOS016899937
    • VS-04047
    • J-009589
    • MFCD03422230
    • DA-28612
    • CS-0216490
    • EN300-45012
    • MLHQFMJKIPOZEV-UHFFFAOYSA-N
    • STK411186
    • DTXSID30397612
    • Propanoic acid, 2-[5-methyl-2-(1-methylethyl)phenoxy]-
    • SCHEMBL233324
    • G32620
    • AKOS000104778
    • MDL: MFCD03422230
    • Inchi: InChI=1S/C13H18O3/c1-8(2)11-6-5-9(3)7-12(11)16-10(4)13(14)15/h5-8,10H,1-4H3,(H,14,15)
    • InChI Key: MLHQFMJKIPOZEV-UHFFFAOYSA-N
    • SMILES: CC(C)C1=C(C=C(C)C=C1)OC(C)C(=O)O

Computed Properties

  • Exact Mass: 222.12600
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.97030

2-(2-Isopropyl-5-methylphenoxy)propanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(2-Isopropyl-5-methylphenoxy)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM113059-10g
2-(2-isopropyl-5-methylphenoxy)propanoic acid
159302-03-1 95%
10g
$720 2023-02-17
Enamine
EN300-45012-0.25g
2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid
159302-03-1 95.0%
0.25g
$59.0 2025-02-20
SHENG KE LU SI SHENG WU JI SHU
sc-345488A-5 g
2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid,
159302-03-1
5g
¥4,122.00 2023-07-11
Enamine
EN300-45012-5.0g
2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid
159302-03-1 95.0%
5.0g
$420.0 2025-02-20
Enamine
EN300-45012-10.0g
2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid
159302-03-1 95.0%
10.0g
$600.0 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
028222-500mg
2-(2-Isopropyl-5-methylphenoxy)propanoic acid
159302-03-1
500mg
1542CNY 2021-05-07
Enamine
EN300-45012-0.1g
2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid
159302-03-1 95.0%
0.1g
$42.0 2025-02-20
Enamine
EN300-45012-1.0g
2-[5-methyl-2-(propan-2-yl)phenoxy]propanoic acid
159302-03-1 95.0%
1.0g
$120.0 2025-02-20
Chemenu
CM113059-5g
2-(2-isopropyl-5-methylphenoxy)propanoic acid
159302-03-1 95%
5g
$420 2023-02-17
eNovation Chemicals LLC
Y1232774-1g
Propanoic acid, 2-[5-methyl-2-(1-methylethyl)phenoxy]-
159302-03-1 95%
1g
$185 2024-06-07

Additional information on 2-(2-Isopropyl-5-methylphenoxy)propanoic acid

Comprehensive Overview of 2-(2-Isopropyl-5-methylphenoxy)propanoic acid (CAS No. 159302-03-1)

2-(2-Isopropyl-5-methylphenoxy)propanoic acid (CAS No. 159302-03-1) is a specialized organic compound with a wide range of applications in the pharmaceutical, agrochemical, and chemical research industries. This compound, often referred to by its systematic name, belongs to the class of phenoxypropanoic acids, which are known for their bioactive properties. The presence of the isopropyl and methyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(2-Isopropyl-5-methylphenoxy)propanoic acid has surged due to its potential role in the development of novel herbicides and plant growth regulators. With the growing focus on sustainable agriculture, researchers are exploring its efficacy in crop protection and yield enhancement. The compound's ability to modulate plant hormone pathways has sparked interest in its use for precision farming solutions, aligning with the global push for eco-friendly agrochemicals.

From a chemical perspective, 2-(2-Isopropyl-5-methylphenoxy)propanoic acid exhibits unique physicochemical properties. Its molecular weight and solubility profile make it suitable for formulation in various solvents, which is critical for industrial applications. The compound's stereochemistry also plays a significant role in its biological activity, with enantiomeric forms often displaying different levels of efficacy. This has led to increased research into chiral synthesis methods to produce optically pure variants.

The pharmaceutical industry has also shown interest in CAS No. 159302-03-1 due to its structural similarity to other bioactive molecules. Preliminary studies suggest its potential as a building block for anti-inflammatory and metabolic disorder drugs. As the search for new small-molecule therapeutics intensifies, this compound could become a key player in drug discovery pipelines. Its low toxicity profile and high bioavailability further enhance its appeal for medicinal chemistry applications.

In the context of green chemistry, researchers are investigating sustainable production methods for 2-(2-Isopropyl-5-methylphenoxy)propanoic acid. Catalytic processes and biocatalytic routes are being explored to reduce the environmental impact of its synthesis. This aligns with the broader industry trend toward circular economy principles and waste minimization in chemical manufacturing. The compound's versatility makes it an ideal candidate for atom-efficient synthesis strategies.

Analytical characterization of 2-(2-Isopropyl-5-methylphenoxy)propanoic acid typically involves advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are crucial for quality control in industrial production and for verifying the compound's purity in research settings. The development of robust analytical protocols has become increasingly important as regulatory standards for chemical products continue to tighten globally.

Looking ahead, the future of CAS No. 159302-03-1 appears promising, with potential expansions into material science and specialty chemicals. Its molecular structure could be adapted for use in polymer additives or surface modification agents, opening new avenues for commercialization. As interdisciplinary research grows, this compound may find applications in unexpected fields, demonstrating the interconnected nature of modern chemical innovation.

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